Cas no 2172277-77-7 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid)

• Product Name: 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid
• CAS No: 2172277-77-7
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 5922774
• PubChem ID: 165502640
• Update Time: 2025-05-19

3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid
• 3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-hydroxypropanoic acid
• EN300-1495332
• 2172277-77-7

• Inchi： 1S/C25H28N2O7/c28-21(22(29)30)13-26-23(31)25(9-11-33-12-10-25)15-27-24(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,28H,9-15H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： KBCJFOHYLZXPFE-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C(=O)O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid

Recent Advances in the Study of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid (CAS: 2172277-77-7)

The compound 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid (CAS: 2172277-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypyrone moiety, has shown promising potential in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems.

Recent studies have focused on the synthesis and application of this compound as a versatile building block for peptide modification. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), enhances the stability and solubility of the intermediate products during synthesis. Researchers have demonstrated that the incorporation of this compound into peptide backbones can improve the pharmacokinetic properties of the resulting peptides, such as increased bioavailability and reduced enzymatic degradation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The study reported that the compound's unique structural features enable efficient conjugation of cytotoxic payloads to monoclonal antibodies, while maintaining the stability of the conjugate in systemic circulation. This advancement holds significant promise for the development of next-generation ADCs with improved therapeutic indices.

Another notable application of this compound has been in the field of prodrug design. Researchers have utilized its hydroxyl and carboxyl functional groups to create ester-based prodrugs of poorly soluble active pharmaceutical ingredients (APIs). The Fmoc-protected amino group allows for controlled release of the active drug through enzymatic cleavage, offering a potential solution to enhance the oral bioavailability of challenging drug candidates.

From a synthetic chemistry perspective, recent methodological developments have focused on optimizing the preparation of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid. A team at MIT developed a novel catalytic system that significantly improves the yield and purity of the final product while reducing the number of synthetic steps. This advancement could facilitate larger-scale production of the compound for preclinical and clinical studies.

Looking forward, the unique properties of 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-hydroxypropanoic acid position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in creating novel drug delivery systems, particularly for biologics, and as a scaffold for developing protease-resistant peptide therapeutics. As the understanding of its structure-activity relationship deepens, we anticipate seeing more innovative applications of this compound in pharmaceutical development.